Cas no 2229386-19-8 (1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229386-19-8
• MF: C₁₈H₂₅NO₅
• MW: 335.394805669785
• CID: 6399570
• PubChem ID: 165973013
• Update Time: 2025-08-05

1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 1-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229386-19-8
• EN300-1882689

• Inchi： 1S/C18H25NO5/c1-16(2,3)24-15(22)19-11-7-8-13(23-6)12(9-11)18(14(20)21)10-17(18,4)5/h7-9H,10H2,1-6H3,(H,19,22)(H,20,21)
• InChI Key： NCZCYJAARJPXKD-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C(C=CC=2OC)NC(=O)OC(C)(C)C)CC1(C)C)=O

Computed Properties

• Exact Mass: 335.17327290g/mol
• Monoisotopic Mass: 335.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2229386-19-8)

The compound 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2229386-19-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane-carboxylic acid core and tert-butoxycarbonyl (Boc) protected amino group, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule modulators of biological pathways.

Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's role as a key intermediate in the synthesis of more complex pharmacophores, underscoring its versatility in drug discovery.

In terms of biological activity, preliminary in vitro assays have demonstrated that 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid exhibits moderate inhibitory effects against certain serine proteases, which are implicated in inflammatory and neurodegenerative diseases. Further mechanistic studies are underway to elucidate its binding mode and optimize its potency. These findings suggest that this compound could serve as a valuable scaffold for the development of next-generation protease inhibitors.

Additionally, computational modeling and molecular docking simulations have provided insights into the structural determinants of its activity. Researchers have identified specific interactions between the cyclopropane ring and the active sites of target enzymes, which could inform the design of derivatives with improved efficacy. Such approaches are paving the way for structure-activity relationship (SAR) studies that aim to refine the compound's pharmacological profile.

Beyond its direct therapeutic potential, this compound has also been explored as a tool in chemical biology. Its stability and compatibility with various labeling techniques make it suitable for use in probe development, enabling researchers to study enzyme dynamics and cellular processes in real-time. Recent work published in ACS Chemical Biology has demonstrated its utility in fluorescence-based assays, further expanding its applications in both basic and translational research.

In conclusion, 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a multifaceted molecule with broad implications for drug discovery and chemical biology. Ongoing research efforts are expected to uncover additional therapeutic avenues and refine its use as a versatile building block in medicinal chemistry. The continued exploration of this compound underscores its potential to address unmet medical needs and advance the field of targeted therapeutics.